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This document provides detailed application notes and protocols for various experimental
techniques used to identify and characterize protein-protein interactions involving thioredoxin
(Trx). Thioredoxin is a key cellular oxidoreductase involved in a multitude of signaling
pathways, making the study of its interactome crucial for understanding cellular redox
regulation and for the development of novel therapeutics.

Yeast Two-Hybrid (Y2H) Screening
Application Note

The Yeast Two-Hybrid (Y2H) system is a powerful genetic method to identify novel protein-
protein interactions in vivo. For thioredoxin, which has a high affinity for many proteins,
traditional Y2H systems can be challenging due to competition from endogenous yeast
thioredoxins. A modified yeast strain, CY306, which has deletions of the endogenous cytosolic
thioredoxin genes (TRX1 and TRX2), has been developed to enhance the specificity and
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sensitivity of screening for thioredoxin-interacting partners.[1][2][3][4] This system is particularly
useful for large-scale library screenings to uncover novel Trx targets.

Experimental Protocol: Modified Yeast Two-Hybrid (Y2H)
Screening for Thioredoxin Interactors

Principle: The Y2H system is based on the modular nature of transcription factors, which
typically have a DNA-binding domain (BD) and a transcriptional activation domain (AD). In this
system, the protein of interest (bait), such as thioredoxin, is fused to the BD, and a library of
potential interacting proteins (prey) is fused to the AD. If the bait and prey proteins interact, the
BD and AD are brought into close proximity, reconstituting a functional transcription factor that
drives the expression of reporter genes, allowing for cell growth on selective media. The use of
the CY306 yeast strain, which lacks endogenous cytosolic thioredoxins, minimizes
competition and allows for more specific detection of interactions with the introduced
thioredoxin bait.[1][2][3][4]

Workflow:
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Construct & Cell Line Biotinylation Purification Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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